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Compound of Interest

Compound Name: Mercaptoacetate

Cat. No.: B1236969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sodium

mercaptoacetate (also known as sodium thioglycolate) in various organic solvents. This

information is critical for its application in pharmaceutical formulations, chemical synthesis, and

other research and development activities where it is used as a reducing agent, antioxidant, or

chemical intermediate.

Overview of Sodium Mercaptoacetate
Sodium mercaptoacetate is the sodium salt of thioglycolic acid, with the chemical formula

HSCH₂COONa. It is a white, hygroscopic crystalline powder with a characteristic odor. Its dual

functional groups—a thiol and a carboxylate—dictate its chemical reactivity and solubility

behavior. The presence of the ionic carboxylate group generally confers solubility in polar

solvents, while the thiol group can participate in hydrogen bonding.

Quantitative Solubility Data
The solubility of sodium mercaptoacetate has been experimentally determined in several polar

protic organic solvents. The following table summarizes the mole fraction solubility (x₁) of

sodium mercaptoacetate at various temperatures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1236969?utm_src=pdf-interest
https://www.benchchem.com/product/b1236969?utm_src=pdf-body
https://www.benchchem.com/product/b1236969?utm_src=pdf-body
https://www.benchchem.com/product/b1236969?utm_src=pdf-body
https://www.benchchem.com/product/b1236969?utm_src=pdf-body
https://www.benchchem.com/product/b1236969?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature
(K)

Methanol Ethanol
Isopropyl
Alcohol

n-Propanol

293.15 0.0458 0.0115 0.0035 0.0028

298.15 0.0442 0.0127 0.0039 0.0032

303.15 0.0427 0.0141 0.0044 0.0036

308.15 0.0413 0.0156 0.0049 0.0041

313.15 0.0398 0.0173 0.0055 0.0046

318.15 0.0385 0.0191 0.0061 0.0052

323.15 0.0371 0.0211 0.0068 0.0058

328.15 0.0358 0.0233 0.0076 0.0065

333.15 0.0346 0.0257 0.0085 0.0073

Data sourced from: Journal of Chemical & Engineering Data 2017, 62, 9, 2755–2763.[1][2]

An interesting trend observed is that the solubility of sodium mercaptoacetate in methanol

decreases with increasing temperature, while it increases in ethanol, isopropyl alcohol, and n-

propanol.[1][2] This suggests different thermodynamic behaviors of dissolution in these

alcohols.

Qualitative Solubility Profile
Beyond the quantitative data, several sources provide a qualitative understanding of sodium

mercaptoacetate's solubility:

Polar Organic Solvents: It is generally described as miscible with polar organic solvents.[3]

Ethanol: It is characterized as slightly soluble in ethanol.[3][4]

Water: It is highly soluble in water.[5][6]

Chloroform and Benzene: The related calcium thioglycolate is practically insoluble in diethyl

ether, petroleum ether, and benzene, and very slightly soluble in alcohol and chloroform,
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suggesting that sodium mercaptoacetate may also have limited solubility in non-polar

solvents.[4]

Experimental Protocol for Solubility Determination
(Gravimetric Method)
The following is a detailed methodology for determining the solubility of sodium

mercaptoacetate in organic solvents, based on the gravimetric method.

Objective: To determine the equilibrium solubility of sodium mercaptoacetate in a given

solvent at a specific temperature.

Materials and Apparatus:

Sodium Mercaptoacetate (high purity)

Organic Solvent (analytical grade)

Jacketed glass vessel with magnetic stirrer

Thermostatic water bath

Analytical balance (±0.0001 g)

Drying oven

Syringe with a filter (e.g., 0.45 µm PTFE)

Procedure:

Temperature Control: The jacketed glass vessel is connected to the thermostatic water bath

to maintain a constant temperature (±0.1 K).

Sample Preparation: An excess amount of sodium mercaptoacetate is added to a known

mass of the organic solvent in the glass vessel.

Equilibration: The mixture is continuously stirred for at least 24 hours to ensure that

equilibrium is reached. Preliminary experiments should be conducted to determine the
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optimal equilibration time.

Phase Separation: After equilibration, stirring is stopped, and the solution is allowed to stand

for at least 2 hours to allow the solid phase to settle.

Sampling: A sample of the supernatant clear solution is carefully withdrawn using a pre-

weighed syringe fitted with a filter to prevent any solid particles from being transferred.

Mass Determination of Saturated Solution: The syringe containing the saturated solution is

immediately weighed to determine the total mass of the sample.

Solvent Evaporation: The sampled solution is then transferred to a pre-weighed container

and dried in an oven at an appropriate temperature (e.g., 353.15 K) until a constant weight is

achieved, indicating complete evaporation of the solvent.

Mass Determination of Solute: The container with the dried solute is weighed to determine

the mass of the dissolved sodium mercaptoacetate.

Calculation: The mole fraction solubility (x₁) is calculated using the following formula:

x₁ = (m₁ / M₁) / [(m₁ / M₁) + (m₂ / M₂)]

where:

m₁ is the mass of the solute (sodium mercaptoacetate)

M₁ is the molar mass of the solute

m₂ is the mass of the solvent

M₂ is the molar mass of the solvent

Workflow Diagram:
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Gravimetric Solubility Determination Workflow
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Caption: Workflow for the gravimetric determination of solubility.

Factors Influencing Solubility
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The solubility of sodium mercaptoacetate in organic solvents is governed by several factors,

which can be understood through the principle of "like dissolves like."

Logical Relationship Diagram:

Factors Influencing Sodium Mercaptoacetate Solubility

Solubility

Solute Properties
(Sodium Mercaptoacetate) Solvent Properties Temperature Pressure

(Generally minor for solids in liquids)

Polarity Hydrogen Bonding Ionic Nature Polarity Hydrogen Bonding Capability

Click to download full resolution via product page

Caption: Key factors affecting the solubility of sodium mercaptoacetate.

Polarity: As an ionic salt, sodium mercaptoacetate is most soluble in polar solvents that can

effectively solvate the sodium cation and the mercaptoacetate anion. Its solubility is

expected to be lower in non-polar solvents.

Hydrogen Bonding: The thiol and carboxylate groups of the mercaptoacetate anion can act

as hydrogen bond acceptors, while the thiol proton can be a weak hydrogen bond donor.

Solvents capable of hydrogen bonding (like alcohols) can interact favorably with the solute,

enhancing solubility.

Temperature: As shown in the quantitative data, temperature can have a significant and

varied effect on solubility, depending on the thermodynamics of the dissolution process for

each specific solvent system.

Conclusion
This technical guide has summarized the available quantitative and qualitative data on the

solubility of sodium mercaptoacetate in organic solvents. While data is available for some

polar protic solvents, further research is needed to quantify its solubility in a broader range of
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aprotic and non-polar organic solvents to fully support its diverse applications in research and

industry. The provided experimental protocol offers a reliable method for such determinations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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